Cas no 4682-08-0 (hydroxylammonium oxalate (2:1))

• Product Name: hydroxylammonium oxalate (2:1)
• CAS No: 4682-08-0
• MF: C₂H₈N₂O₆
• MW: 156.094720840454
• CID: 1517663
• PubChem ID: 6452062
• Update Time: 2025-04-21

hydroxylammonium oxalate (2:1) Chemical and Physical Properties

Names and Identifiers

• hydroxylammonium oxalate (2:1)
• bis(hydroxyammonium) ethanedioate
• hydroxyazanium,oxalate
• HYDROXYLAMINE NITRATE
• NS00082640
• SCHEMBL543462
• 4682-08-0
• hydroxylammonium oxalate
• YIVSWULVVGTVFT-UHFFFAOYSA-L
• hydroxyazanium;oxalate
• EINECS 225-135-4
• DTXSID80196950

• Inchi： 1S/C2H2O4.2H4NO/c3-1(4)2(5)6;2*1-2/h(H,3,4)(H,5,6);2*2H,1H3/q;2*+1/p-2
• InChI Key： YIVSWULVVGTVFT-UHFFFAOYSA-L
• SMILES： O[NH3+].O[NH3+].[O-]C(C(=O)[O-])=O

Computed Properties

• Exact Mass: 156.03824
• Monoisotopic Mass: 156.038236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 62.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 176

Experimental Properties

• Color/Form: White crystals
• Density: 1.09 g/mL at 20 °C
• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 188.8°C
• PSA: 176
• Solubility: Slightly soluble in water